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Compound of Interest

Compound Name:
7-Amino-3-chloro cephalosporanic

acid

Cat. No.: B138234 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

7-amino-3-chloro-3-cephem-4-carboxylic acid (7-ACCA) is a crucial intermediate in the

synthesis of cefaclor, a second-generation cephalosporin antibiotic.[1] Traditionally, the

production of cephalosporin intermediates involves chemical methods that often require harsh

reaction conditions, toxic reagents, and result in significant environmental waste.[2] Enzymatic

synthesis presents a green and efficient alternative, offering advantages such as mild reaction

conditions, high specificity, and reduced pollution.[3] This application note details the use of

immobilized penicillin G acylase (PGA) for the synthesis of 7-ACCA from 7-phenylacetamido-3-

chloro-3-cephem-4-carboxylic acid. Penicillin acylases are robust enzymes widely used in the

industrial production of β-lactam antibiotic nuclei, such as 6-aminopenicillanic acid (6-APA) and

7-amino-3-deacetoxycephalosporanic acid (7-ADCA).[4][5]

Principle of the Method

The enzymatic synthesis of 7-ACCA is based on the hydrolytic activity of penicillin G acylase.

The enzyme selectively cleaves the phenylacetyl side chain from the precursor, 7-

phenylacetamido-3-chloro-3-cephem-4-carboxylic acid, at the C-7 position. This deacylation

reaction yields the desired 7-ACCA core and phenylacetic acid as a byproduct. The use of

immobilized PGA simplifies the process by allowing for easy separation and reuse of the

biocatalyst, which is critical for industrial applications.[6]
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Substrate & Water

1. Dissolution

2. Adjust pH to 7.0-7.2
(e.g., with NaHCO₃ solution)

3. Enzymatic Reaction

Immobilized PGA

4. Maintain pH at 7.9-8.0
(e.g., with Na₂CO₃ solution)

5. Filter to Remove Enzyme

Re-use Enzyme 6. Adjust Filtrate pH to 2.0-3.0
(with HCl)

7. Crystallization

8. Filter Product

9. Wash & Dry

Purified 7-ACCA Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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